dimethyl 1-(4-methoxybenzyl)-1H-1,2,3-triazole-4,5-dicarboxylate

• IUPAC Name: dimethyl 1-[(4-methoxyphenyl)methyl]triazole-4,5-dicarboxylate
• InChI: InChI=1S/C14H15N3O5/c1-20-10-6-4-9(5-7-10)8-17-12(14(19)22-3)11(15-16-17)13(18)21-2/h4-7H,8H2,1-3H3
• InChI Key: OHXSIGBKWOVIGV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2C(=C(N=N2)C(=O)OC)C(=O)OC
• Molecular Formula: C14H15N3O5
• DSSTOX Substance ID: DTXSID201141716
• Molecular Weight: 305.29 g/mol
• CAS RN: 126799-88-0

Description

The compound “dimethyl 1-(4-methoxybenzyl)-1H-1,2,3-triazole-4,5-dicarboxylate” is a complex organic molecule. It contains a 1,2,3-triazole ring, which is a five-membered ring with two nitrogen atoms and three carbon atoms. It also has a methoxybenzyl group attached to it, which is a benzene ring with a methoxy (OCH3) and a methyl (CH3) group attached.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of the triazole ring and the methoxybenzyl group. The triazole ring is a heterocycle, meaning it contains atoms of at least two different elements, and it would contribute to the polarity of the molecule.

Chemical Reactions Analysis

Reactions at the benzylic position are very important for synthesis problems. The benzylic position in this molecule is the carbon atom adjacent to the benzene ring. This position is often more reactive due to the influence of the benzene ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the methoxy group would make it more polar and potentially increase its solubility in polar solvents.

Scientific Research Applications

Synthesis and Inhibitory Properties

A study by Yagiz et al. (2021) explored the synthesis of various dimethyl N-benzyl-1H-1,2,3-triazole-4,5-dicarboxylate derivatives, focusing on their inhibitory properties against xanthine oxidase (XO). These derivatives showed significant inhibition activities, indicating their potential as XO enzyme inhibitors (Yagiz et al., 2021).

Synthesis Techniques

The research by Iddon and Nicholas (1996) focused on synthesizing 4,5-dibromo-1H-1,2,3-triazole using various methods. This study is relevant for understanding the synthesis techniques applicable to similar compounds (Iddon & Nicholas, 1996).

Multi-Component Reactions

Vo (2020) investigated the synthesis of 1,5-disubstituted 1,2,3-triazoles via metal-free multi-component reactions. This approach is crucial for understanding the chemical synthesis pathways of similar triazole compounds (Vo, 2020).

Tetrel Bonding Interactions

Ahmed et al. (2020) studied the synthesis and characterization of triazole derivatives with an α-ketoester functionality. Their work provides insights into the molecular interactions and bonding in such compounds (Ahmed et al., 2020).

Biological Agent Potential

Biagi et al. (2002) explored the synthesis of tricyclic 1,2,3-triazolo-1,2,4-triazolo-pyridazine derivatives, considering their potential as biological agents. This research contributes to understanding the biological applications of similar compounds (Biagi et al., 2002).

'Click' Chemistry Applications

Tale et al. (2015) demonstrated the use of 1,2,3-triazole based ligands in promoting the rate enhancement of copper-catalyze azide–alkyne cycloaddition. This highlights the compound's utility in 'click' chemistry applications (Tale et al., 2015).

Safety And Hazards

As with any chemical, handling this compound would require appropriate safety measures. This could include wearing protective clothing and avoiding inhalation or ingestion. The specific hazards would depend on the properties of the compound, such as its reactivity and toxicity.